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Compound of Interest

Compound Name: Disperse blue 91

Cat. No.: B1173503 Get Quote

Introduction

Disperse Blue 91 is a synthetic dye that belongs to the anthraquinone class of disperse dyes.

Characterized by its vibrant blue color, it is primarily utilized for coloring synthetic fibers,

plastics, and to a lesser extent, in cosmetic formulations.[1] Disperse dyes, including Disperse
Blue 91, are non-ionic and have low water solubility, making them suitable for dyeing

hydrophobic fibers like polyester and nylon.[1] This technical guide provides an in-depth

overview of the primary applications of Disperse Blue 91, its chemical and physical properties,

and general experimental protocols for its use.

Chemical and Physical Properties
Disperse Blue 91 is an anthraquinone-based dye. Its chemical structure confers good stability

and colorfastness.[1] The fundamental properties of Disperse Blue 91 are summarized in the

table below.
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Property Value

C.I. Name Disperse Blue 91

CAS Number 12222-89-8

Molecular Formula C₂₀H₂₁NO₅

Molecular Weight 355.38 g/mol

Molecular Structure Anthraquinones

Primary Applications
The primary applications of Disperse Blue 91 are centered around its coloring properties for

synthetic materials.

Textile Dyeing: The most prominent application of Disperse Blue 91 is in the dyeing of

synthetic textile fibers, particularly polyester.[1] It provides a vibrant blue shade with good

fastness properties, making it suitable for apparel and other textile products.[1]

Plastic Coloring: Disperse Blue 91 is also used to impart color to various plastics and

synthetic materials.[1]

Cosmetic Products: While less common, it can be found in some cosmetic formulations.

However, its use in this area requires rigorous safety assessments due to its potential as a

skin sensitizer.[1]

Quantitative Data: Fastness Properties
The performance of a dye is often evaluated by its fastness properties, which indicate the

resistance of the color to fading or running under various conditions. The following table

summarizes the fastness properties of Disperse Blue 91 based on AATCC standards.
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Fastness Property Fading Stain

Ironing 3 6

Light 5 5

Perspiration 5 5

Washing 5 5

(Source: AATCC data)

Experimental Protocols
General Protocol for Dyeing Polyester with Disperse
Blue 91
The following is a general experimental protocol for dyeing polyester fabric with Disperse Blue
91. Optimal conditions may vary depending on the specific equipment, substrate, and desired

shade depth.

Materials and Equipment:

Polyester fabric

Disperse Blue 91 dye

Dispersing agent

Carrier (e.g., a mixture of aromatic hydrocarbons) or high-temperature dyeing apparatus

Acetic acid (to adjust pH)

Laboratory dyeing machine (e.g., a high-temperature beaker dyeing machine)

Spectrophotometer for color measurement

Procedure:

Preparation of the Dyebath:
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A dyebath is prepared with a specific liquor-to-goods ratio (e.g., 20:1).

The required amount of Disperse Blue 91 is first pasted with a small amount of dispersing

agent and cold water to ensure proper dispersion.

The paste is then added to the dyebath containing water.

A carrier is added if dyeing is to be performed at atmospheric pressure (around 100°C).

For high-temperature dyeing (around 130°C), a carrier is not typically required.

The pH of the dyebath is adjusted to 4.5-5.5 using acetic acid.

Dyeing Process:

The polyester fabric is introduced into the dyebath.

The temperature is raised gradually to the target dyeing temperature (e.g., 130°C for high-

temperature dyeing).

Dyeing is carried out at this temperature for a specified duration (e.g., 60 minutes).

After-treatment (Reduction Clearing):

After dyeing, the fabric is rinsed with hot and then cold water.

A reduction clearing process is performed to remove any unfixed dye from the fiber

surface. This is typically done with a solution of sodium hydrosulfite and sodium hydroxide.

The fabric is then rinsed thoroughly and dried.

Evaluation:

The color yield and fastness properties of the dyed fabric are evaluated using standard

textile testing methods.

Synthesis of Disperse Blue 91
While the precise industrial synthesis route for Disperse Blue 91 is proprietary, a general

method for the synthesis of anthraquinone-based disperse dyes involves the following key
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steps:

Formation of Key Intermediates: The synthesis typically starts with anthraquinone

derivatives. These precursors undergo reactions such as nitration, reduction, and

halogenation to introduce functional groups at specific positions on the anthraquinone

backbone.

Coupling Reactions: The functionalized anthraquinone intermediates are then reacted with

aromatic amines or phenolic compounds through coupling reactions to build the final

chromophoric system of the dye.

Purification: The synthesized dye is then purified to remove impurities and by-products. This

is often achieved through crystallization or filtration to ensure a high-purity product suitable

for dyeing applications.

Biological Activity and Toxicological Profile
The primary biological activity of concern for Disperse Blue 91 is its potential for skin

sensitization.[1] Like many disperse dyes, it is a known allergen and can cause contact

dermatitis in sensitive individuals.[1] Exposure to disperse dyes may trigger immunological

responses.[1]

Currently, there is a lack of publicly available research on the specific applications of Disperse
Blue 91 in drug development or its interaction with specific signaling pathways. The

toxicological data for Disperse Blue 91 is not as extensively documented as for some other

disperse dyes.

Visualizations
Caption: General experimental workflow for dyeing polyester with Disperse Blue 91.

Caption: Logical relationships of Disperse Blue 91's properties, applications, and biological

effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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